Cas no 89326-71-6 (Propanedioic acid, [4-(4-fluorophenyl)butyl]-, diethyl ester)

• Product Name: Propanedioic acid, [4-(4-fluorophenyl)butyl]-, diethyl ester
• CAS No: 89326-71-6
• MF: C₁₇H₂₃FO₄
• MW: 310.360529184341
• CID: 604153
• PubChem ID: 71323609
• Update Time: 2025-04-19

Propanedioic acid, [4-(4-fluorophenyl)butyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [4-(4-fluorophenyl)butyl]-, diethyl ester
• diethyl 2-[4-(4-fluorophenyl)butyl]propanedioate
• Diethyl [4-(4-fluorophenyl)butyl]propanedioate
• DTXSID30753178
• 89326-71-6

• Inchi： 1S/C17H23FO4/c1-3-21-16(19)15(17(20)22-4-2)8-6-5-7-13-9-11-14(18)12-10-13/h9-12,15H,3-8H2,1-2H3
• InChI Key： YOQUTFOLZCYAEQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCCCC(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 310.15803737g/mol
• Monoisotopic Mass: 310.15803737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.6Ų